2-Methyl-1,3-dithiolane
Overview
Description
2-Methyl-1,3-dithiolane is a chemical compound with the molecular formula C4H8S2 . It is also known by other names such as 1,3-Dithiolane, 2-methyl-, 2-Methyl-1,3-dithiacyclopentane, and Acetaldehyde ethylene thioacetal .
Molecular Structure Analysis
The molecular structure of 2-Methyl-1,3-dithiolane consists of a five-membered ring containing two sulfur atoms and three carbon atoms. One of the carbon atoms is substituted with a methyl group .Physical And Chemical Properties Analysis
2-Methyl-1,3-dithiolane is a liquid with a light yellow appearance . Its molecular weight is 120.24 . The compound’s SMILES string is CC1SCCS1 and its InChI key is CARJCVDELAMAEJ-UHFFFAOYSA-N .Scientific Research Applications
Protection of Carbonyl Compounds
- Scientific Field : Organic Chemistry .
- Application Summary : 1,3-Dithiolanes are used for the protection of carbonyl compounds . They can easily be prepared from carbonyl compounds with 1,3-propanedithiol or 1,2-ethanedithiol in the presence of a Brönsted or a Lewis acid catalyst .
- Methods of Application : The protection of carbonyl compounds as thioacetals is promoted by a catalytic amount of p-toluenesulfonic acid and silica gel . This procedure offers versatility, short reaction time, excellent yield, and is easy to carry out .
- Results or Outcomes : The removal of a dithiane protection group often requires harsh conditions and is usually performed in the late synthetic stage .
Reversible Polymerization of 1,2-Dithiolanes
- Scientific Field : Polymer Chemistry .
- Application Summary : The reversible ring-opening polymerization (ROP) of 1,2-dithiolanes offers a versatile dynamic chemistry platform to design materials inherent in dynamic properties .
- Methods of Application : The cyclic disulfides exhibit unique capabilities of reversible polymerization owing to the ring strain of the five-membered 1,2-dithiolanes . This generates poly(disulfide)s easily depolymerized and even recycled .
- Results or Outcomes : The resulting polymers exhibit self-healing properties, reconfigurability, and stimuli-responsive ability . They have been used for diverse applications such as surface polymerization, cell-penetration, protein-polymer conjugates, gels, elastomers, self-healing materials, supramolecular assembled materials, adhesives, clusteroluminescence, and chemically recyclable materials .
Thioacetalization of Carbonyl Compounds
- Scientific Field : Organic Chemistry .
- Application Summary : 1,3-Dithiolanes are used for the thioacetalization of carbonyl compounds . This procedure offers high chemoselectivity, ease of operation and purification without any organic solvent, and high yields .
- Methods of Application : The thioacetalization of carbonyl compounds and O,O-acetals in water at room temperature is promoted by a Lewis acid-surfactant-combined copper bis (dodecyl sulfate) [Cu(DS)2] catalyst .
- Results or Outcomes : Aldehydes and ketones were successfully converted into their corresponding oxathiolane, dithiolane, and dithiane derivatives with 2-mercaptoethanol, 1,2-ethanedithiol, and 1,3-propanedithiol using a catalytic amount of yttrium triflate .
Cleavage of Protecting Groups
- Scientific Field : Organic Chemistry .
- Application Summary : 1,3-Dithiolanes are used for the cleavage of protecting groups . A new and efficient method for the cleavage of the PMP, THP and 1,3-dithiane protecting groups with Selectfluor™ has been developed .
- Methods of Application : The cleavage of protecting groups is performed using Selectfluor™ .
- Results or Outcomes : The method provides an efficient way to remove protecting groups .
Dithioacetalization of Aldehydes
- Scientific Field : Organic Chemistry .
- Application Summary : A catalytic dithioacetalization of aldehydes in the presence of an iron catalyst provides access to 1,3-dithianes using 2-chloro-1,3-dithiane under mild conditions .
- Methods of Application : The dithioacetalization of aldehydes is performed using an iron catalyst and 2-chloro-1,3-dithiane .
- Results or Outcomes : This highly efficient dithioacetaliation process results in good to excellent yields .
Deprotection of 1,3-Dithianes and 1,3-Dithiolanes
- Scientific Field : Organic Chemistry .
- Application Summary : A variety of 1,3-dithianes and 1,3-dithiolanes are deprotected to the corresponding parent carbonyl compounds using mercury (II) nitrate trihydrate in a mild, efficient and fast method .
- Methods of Application : The deprotection is performed in the solid state using mercury (II) nitrate trihydrate .
- Results or Outcomes : The deprotection process results in excellent yields of the parent carbonyl compounds .
Safety And Hazards
2-Methyl-1,3-dithiolane is harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection .
Relevant Papers One relevant paper discusses the cobalt-catalyzed reaction between 1,3-dithiolanes and Grignard reagents for the efficient synthesis of multi-substituted alkene products . Another paper presents a method for the deprotection of 1,3-dithianes and 1,3-dithiolanes in the solid state to the corresponding parent carbonyl compounds using mercury (II) nitrate trihydrate . A third paper discusses the synthesis of functional 1,2-dithiolanes from 1,3-bis-tert-butyl thioethers .
properties
IUPAC Name |
2-methyl-1,3-dithiolane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8S2/c1-4-5-2-3-6-4/h4H,2-3H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CARJCVDELAMAEJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1SCCS1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8063963 | |
Record name | 1,3-Dithiolane, 2-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8063963 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
120.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
liquid with a burnt alliaceous odour | |
Record name | 2-Methyl-1,3-dithiolane | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/502/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
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Boiling Point |
65.00 °C. @ 10.00 mm Hg | |
Record name | 2-Methyl-1,3-dithiolane | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0036179 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
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Solubility |
insoluble in water; slightly soluble in fat | |
Record name | 2-Methyl-1,3-dithiolane | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/502/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Density |
1.153 (d20/4) | |
Record name | 2-Methyl-1,3-dithiolane | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/502/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Product Name |
2-Methyl-1,3-dithiolane | |
CAS RN |
5616-51-3 | |
Record name | 2-Methyl-1,3-dithiolane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5616-51-3 | |
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Record name | 2-Methyl-1,3-dithiolane | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005616513 | |
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Record name | 1,3-Dithiolane, 2-methyl- | |
Source | EPA Chemicals under the TSCA | |
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Record name | 1,3-Dithiolane, 2-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8063963 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-methyl-1,3-dithiolane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.024.581 | |
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Record name | 2-METHYL-1,3-DITHIOLANE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4O81R0SPR0 | |
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Record name | 2-Methyl-1,3-dithiolane | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0036179 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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